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Compound of Interest

Compound Name: Pigment Red 146

Cat. No.: B035983

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological and
safety data for C.I. Pigment Red 146 (CAS No. 5280-68-2), a monoazo naphthol AS pigment.
The information is compiled to support safety assessments and research applications for this
colorant. Due to the limited availability of specific experimental data for Pigment Red 146, this
guide also incorporates a read-across approach, referencing data from structurally similar
naphthol AS pigments to provide a more complete safety profile.

Chemical and Physical Properties

Pigment Red 146 is chemically identified as N-(4-chloro-2,5-dimethoxyphenyl)-3-hydroxy-4-[[2-
methoxy-5-[(phenylamino)carbonyl]phenyl]azo]-2-naphthalenecarboxamide. It is a red powder
that is insoluble in water.[1]

Toxicological Data Summary

The available toxicological data for Pigment Red 146 and structurally related pigments are
summarized below.

Table 1: Acute Toxicity
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) . Reference(s
Test Species Route Endpoint Result |
Acute Oral > 5000 mg/kg
o Rat Oral LD50 [2]
Toxicity bw
Acute Oral > 10000
o Rat Oral LD50 [1]
Toxicity mg/kg bw
Table 2: Irritation and Sensitization
Test Species Result Reference(s)
Skin Irritation Rabbit Non-irritant [2][3]
Eye Irritation Rabbit Non-irritant [2][3]
) o No sensitization effect
Skin Sensitization - [2]
known
Metabolic
Test System L. Result Reference(s)
Activation

Mutagenicity -

Data reported, but not

specified

[4]

Ames Test (Read-
across: Pigment Red
22)

With and without

Positive in S.

typhimurium TA98,

TA100, TA1537 and E.

coli WP2 uvrA

[5]

Chromosome
Aberration (Read-

With and without

across: Pigment Red
22)

Negative in Chinese

hamster ovary cells

[5]
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Table 4: Repeated Dose and Reproductive Toxicity
(Read-Across)

NOAEL/LO Key Reference(s

Test Species Duration T
AEL Findings )

Repeated
Dose Oral

Toxicity with
37 days

(males), ~40 Low toxicity
/Development  Rat - [5]
days observed.

Reproduction

al Screening
(OECD 422)
on Pigment
Red 22

(females)

28-Day Oral
Toxicity

(OECD 407)
on analogue
Naphthol AS

pigments

NOAEL = No adverse
Rat 28 days 1000 mg/kg effects at the [5]
bw/day highest dose.

Note on Data Gaps: Specific experimental data for Pigment Red 146 on chronic toxicity,
carcinogenicity, and reproductive toxicity are not readily available in the public domain. The
information presented for genotoxicity (in part) and repeated dose/reproductive toxicity is based
on a read-across approach from structurally similar Naphthol AS pigments, a method
considered justifiable due to their similar bioavailability and toxicological profiles.[5]

Experimental Protocols

While specific experimental reports for Pigment Red 146 are scarce, the methodologies for
key toxicological assessments are standardized through internationally recognized guidelines,
such as those from the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (Following OECD Guideline 423)
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The acute oral toxicity is typically determined using a stepwise procedure with a limited number
of animals.

Acute Oral Toxicity Protocol (OECD 423)

aaaaaa

No

0-1 animal dies?

2-3 animals die?

Endpoint: Determine LDS0 cutoff
Yes

Click to download full resolution via product page

Caption: Workflow for an acute oral toxicity study following OECD Guideline 423.

Bacterial Reverse Mutation Test (Ames Test) (Following
OECD Guideline 471)

This assay evaluates the potential of a substance to induce gene mutations in bacteria.
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Plate Incorporation Method

:

Ames Test Protocol (OECD 471)

Prepare bacterial strains

(e.g., S. typhimurium)

Pre-incubation Method

y

Treatn

nent

y

(-S9 mix)

Test substance + Bacteria

Test substance + Bacteria

(+S9 mix)

Y

y

Incubate plates for 48-72 hours

'

Count revertant colonies

'

Analyze data for dose-dependent increase

Conclusion:
Mutagenic or Non-mutagenic

Click to download full resolution via product page

Caption: General workflow for the Bacterial Reverse Mutation (Ames) Test.
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In Vitro Chromosome Aberration Test (Following OECD
Guideline 473)

This test identifies substances that cause structural damage to chromosomes in cultured

mammalian cells.

qn Vitro Chromosome Aberration Test Protocol (OECD 473}

Culture mammalian cells

(e.g., CHO, human lymphocytes)

¢ Exposure ¢

Short-term exposure Continuous exposure
(+/- S9 mix) (- S9 mix)
A 4 A 4

Harvest cells at metaphase

l

Prepare and stain chromosome slides

l

Microscopic analysis for
chromosomal aberrations

:

Statistical analysis of results

Conclusion:
Clastogenic or Non-clastogenic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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